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Compound of Interest

Compound Name:

Cat. No.:

N-Methyl-N-phenylbenzamide

B159178

(| Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of N-

Methyl-N-phenylbenzamide, complete with detailed experimental protocols for their

determination. This document is intended to serve as a valuable resource for professionals in

research and development who handle this compound.

Quantitative Data Summary

The physical properties of N-Methyl-N-phenylbenzamide are summarized in the table below

for quick reference and comparison.

Property Value Unit Notes

Melting Point 56 - 58 °C

Boiling Point 341.3+15.0 °C at 760 mmHg
Molecular Formula C14H13NO

Molecular Weight 211.26 g/mol

Density 11+01 g/cm3
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Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of

the melting and boiling points of a solid organic compound such as N-Methyl-N-

phenylbenzamide.

2.1. Melting Point Determination (Capillary Method)

The melting point is a critical indicator of a compound's purity. A sharp melting range (typically

0.5-1.0°C) is characteristic of a pure substance, while impurities tend to depress and broaden

the melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[1]

Capillary tubes (sealed at one end)

Thermometer

Sample of N-Methyl-N-phenylbenzamide (finely powdered)

Procedure:

Sample Preparation: A small amount of finely powdered N-Methyl-N-phenylbenzamide is
introduced into the open end of a capillary tube. The tube is then tapped gently to pack the
sample into the sealed end, aiming for a sample height of 2-3 mm.[2]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to about 1-2°C per minute to
ensure thermal equilibrium between the sample, the heating block, and the thermometer.[3]

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
has completely liquefied is recorded as the end of the melting range.[2][3]
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2.2. Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[1]

Apparatus:

Thiele tube[1][4]

Small test tube (e.g., fusion tube)[1]

Capillary tube (sealed at one end)[1]

Thermometer

Heating oil (e.g., mineral oil)

Sample of N-Methyl-N-phenylbenzamide
Procedure:

o Sample Preparation: A small amount of N-Methyl-N-phenylbenzamide is placed in the
small test tube. The capillary tube is then placed inside the test tube with its open end
submerged in the liquid.

e Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in the
heating oil within the Thiele tube. The setup should ensure that the sample is level with the
thermometer bulb.[1][4]

o Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, air
trapped in the capillary tube will bubble out.[1]

o Observation and Recording: Heating is continued until a continuous and rapid stream of
bubbles emerges from the capillary tube. At this point, the heating is stopped.[4] The liquid
will begin to cool, and the rate of bubbling will slow down. The boiling point is the
temperature at which the bubbling ceases and the liquid is drawn back into the capillary
tube.[1][4]
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Logical Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis and purification of an
amide like N-Methyl-N-phenylbenzamide, a common process in drug development and

organic synthesis.
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Caption: Generalized workflow for the synthesis and purification of an amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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